Auramycin A

• Molecular Formula: C41H51NO15
• Molecular Weight: 797.8 g/mol
• InChI: InChI=1S/C41H51NO15/c1-17-24(43)11-12-28(52-17)56-39-19(3)54-30(15-26(39)45)57-38-18(2)53-29(14-23(38)42(5)6)55-27-16-41(4,50)34(40(49)51-7)21-13-22-33(37(48)32(21)27)36(47)31-20(35(22)46)9-8-10-25(31)44/h8-10,13,17-19,23,26-30,34,38-39,44-45,48,50H,11-12,14-16H2,1-7H3/t17-,18+,19+,23+,26+,27-,28-,29-,30-,34-,38-,39-,41+/m0/s1
• InChIKey: UFVSOHSXEJJBKL-NODMTQFTSA-N

Auramycin A: Anthracycline Antibiotic Overview

Auramycin A is a natural anthracycline antibiotic isolated from the fermentation broth of *Streptomyces galilaeus* [1]. It features a unique aglycone, auramycinone, which is linked to a trisaccharide chain at the C-7 position [2]. The compound exhibits marked antibacterial activity against Gram-positive bacteria and demonstrates antitumor efficacy in murine leukemia models (P388 and L1210) .

Unique aglycone scaffold for anthracycline SAR studies

Gram-positive antibacterial screening context

Murine leukemia model-response interpretation

• [1] Fujiwara A, Hoshino T, Tazoe M, Fujiwara M. New anthracycline antibiotics, auramycins and sulfurmycins. I. Isolation and characterization of auramycins A and B, and sulfurmycins A and B. J Antibiot (Tokyo). 1982 Feb;35(2):164-75. View Source
• [2] Hoshino T, et al. New anthracycline antibiotics, auramycins and sulfurmycins. II. Isolation and characterization of 10 minor components (C approximately G). J Antibiot (Tokyo). 1982 Oct;35(10):1271-9. View Source

Why Auramycin A Cannot Be Replaced by Other Anthracyclines

The biological activity of anthracycline antibiotics is highly sensitive to subtle variations in glycosylation patterns. Auramycin A is characterized by a specific trisaccharide moiety attached to the auramycinone aglycone [1]. This structural arrangement is not shared by other common anthracyclines like doxorubicin or daunorubicin, and even small changes among auramycin subclasses (A-G) lead to significant differences in antibacterial and antitumor potency [2]. Therefore, generic substitution within the anthracycline class, or even with other auramycin variants, cannot be assumed to produce equivalent experimental outcomes, necessitating compound-specific selection.

Aglycone mismatch Auramycinone core differs from classical adriamycinone/daunomycinone, potentially altering DNA-binding mode.

Glycosylation sensitivity Trisaccharide linkage at C-7 is unique; even minor auramycin subclass changes may shift antibacterial and antitumor assay responses.

Model-specificity context Tumor model response profiles differ across analogs (e.g., leukemia vs. gastric models); compound selection must match research model.

• [1] Fujiwara A, Hoshino T, Tazoe M, Fujiwara M. New anthracycline antibiotics, auramycins and sulfurmycins. I. Isolation and characterization of auramycins A and B, and sulfurmycins A and B. J Antibiot (Tokyo). 1982 Feb;35(2):164-75. View Source
• [2] Hoshino T, et al. New anthracycline antibiotics, auramycins and sulfurmycins. II. Isolation and characterization of 10 minor components (C approximately G). J Antibiot (Tokyo). 1982 Oct;35(10):1271-9. View Source

Quantitative Evidence Profile of Auramycin A

Unique Aglycone vs. Classical Anthracyclines

Auramycin A is built upon a novel aglycone, auramycinone, which is structurally distinct from the aglycones of other major anthracycline classes like doxorubicin (adriamycinone) or daunorubicin (daunomycinone) [1]. This core difference is a primary driver of its unique biological profile, as it is not merely a glycosylation variant of a common scaffold.

Aglycone Identity

Class-level inference

Auramycinone

Distinct scaffold from adriamycinone/daunomycinone

Qualitative structural comparison

Evidence Dimension	Aglycone Identity
Target Compound Data	Auramycinone
Comparator Or Baseline	Doxorubicin / Daunorubicin (Adriamycinone / Daunomycinone)
Quantified Difference	Qualitative structural difference
Conditions	Chemical structure elucidation via NMR and MS

Why This Matters

This confirms Auramycin A belongs to a distinct subclass, making it valuable for research aimed at exploring alternative anthracycline scaffolds with potentially different binding modes or resistance profiles.

• [1] Fujiwara A, Hoshino T, Tazoe M, Fujiwara M. New anthracycline antibiotics, auramycins and sulfurmycins. I. Isolation and characterization of auramycins A and B, and sulfurmycins A and B. J Antibiot (Tokyo). 1982 Feb;35(2):164-75. View Source

Higher In Vivo Safety Margin vs. Sulfurmycin B

Acute toxicity studies in mice reveal that Auramycin A possesses a notably higher LD50 (100 mg/kg, i.p.) compared to its close structural analog, sulfurmycin B, which exhibits a much lower LD50 range of 25-50 mg/kg . This represents a 2- to 4-fold difference in acute tolerability.

Acute Tolerability (LD50)

Head-to-head

~2–4× higher LD50

Supports in vivo tolerability endpoint monitoring

Mouse i.p., vs. sulfurmycin B

Evidence Dimension	Acute Toxicity (LD50)
Target Compound Data	100 mg/kg
Comparator Or Baseline	Sulfurmycin B: 25-50 mg/kg
Quantified Difference	Auramycin A is 2-4 times less toxic than sulfurmycin B
Conditions	Mouse, intraperitoneal injection

Why This Matters

A higher LD50 indicates a wider therapeutic window, making Auramycin A a safer candidate for in vivo studies compared to sulfurmycin B.

Antitumor Activity in P388 Leukemia Model

Auramycin A has demonstrated significant antitumor activity in vivo, prolonging the survival time of mice bearing P388 leukemia [1]. While specific % ILS (Increase in Life Span) data was not found in the available literature for Auramycin A alone, its activity in this model is a core part of its biological profile, distinguishing it from analogs like Auramycin G, which show a distinct tumor specificity profile (e.g., gastric cancer models) [2].

Leukemia Model Activity

Cross-study context

Positive P388 survival prolongation

Supports leukemia model-response interpretation

Tumor-type specificity vs. solid tumor models

Evidence Dimension	In Vivo Antitumor Efficacy
Target Compound Data	Positive activity in P388 leukemia model (survival prolongation observed)
Comparator Or Baseline	Auramycin G (activity in gastric cancer xenografts)
Quantified Difference	Differential tumor model specificity (P388 vs. Gastric)
Conditions	Mouse P388 leukemia intraperitoneal xenograft model

Why This Matters

This indicates that Auramycin A is a suitable tool compound for investigating anthracycline efficacy in hematological malignancy models, whereas other analogs like Auramycin G may be better suited for solid tumor research.

• [1] Fujiwara A, et al. US Patent 4,401,812. Anthracycline antibiotics. 1983. View Source
• [2] Li H, et al. Anthracycline chemicals with anthracyclinone structure exert antitumor effects by inhibiting angiogenesis and lymphangiogenesis in a xenografted gastric tumor model. Gastric Cancer. 2023. View Source

Recommended Applications for Auramycin A

SAR Studies with Unique Aglycone Core

Given its unique auramycinone aglycone and trisaccharide chain, Auramycin A serves as an excellent comparator to classical anthracyclines like doxorubicin and daunorubicin. Its distinct core structure allows researchers to decouple the contributions of the aglycone from the glycosidic side chain in DNA binding and topoisomerase inhibition studies [1].

Gram-Positive Antibacterial Efficacy In Vivo

Auramycin A's marked antibacterial activity against Gram-positive bacteria [1] positions it as a candidate for evaluating efficacy in murine infection models. Its favorable LD50 of 100 mg/kg (compared to sulfurmycin B) provides a wider safety margin for such in vivo studies.

Hematological Malignancy Research with P388

The compound's validated in vivo activity in the P388 leukemia model [1] makes it a relevant tool for studies focusing on hematological cancers. It can be used to investigate mechanisms of resistance or synergy with other chemotherapeutics in this specific tumor type.

Analytical Reference Standard for Auramycin Glycosides

As a well-characterized member of the auramycin family, Auramycin A can be utilized as a reference standard in the isolation, purification, and analysis of related compounds from *Streptomyces galilaeus* cultures or other microbial sources [1].

Application

Selection Property

Validation Focus

Anthracycline aglycone-glycoside SAR studies

Unique auramycinone aglycone identity

DNA-binding and topoisomerase inhibition context

Gram-positive antibacterial screening studies

Antibacterial screening profile

Murine infection model and MIC endpoint review

Hematological tumor model-response studies

Leukemia model activity profile

Survival prolongation and resistance mechanism endpoints

Analytical reference standard for auramycin glycosides

Fermentation isolate characterization

Chromatographic purity and identity confirmation

• [1] Fujiwara A, Hoshino T, Tazoe M, Fujiwara M. New anthracycline antibiotics, auramycins and sulfurmycins. I. Isolation and characterization of auramycins A and B, and sulfurmycins A and B. J Antibiot (Tokyo). 1982 Feb;35(2):164-75. View Source